Cas no 2172137-73-2 (2-(N-tert-butyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)acetic acid)

• Product Name: 2-(N-tert-butyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)acetic acid
• CAS No: 2172137-73-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5760676
• PubChem ID: 165543089
• Update Time: 2025-06-14

2-(N-tert-butyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-tert-butyl-1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)acetic acid
• EN300-1495453
• 2172137-73-2
• 2-(N-tert-butyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)acetic acid

• Inchi： 1S/C27H32N2O5/c1-26(2,3)29(15-23(30)31)24(32)27(13-8-14-27)17-28-25(33)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22H,8,13-17H2,1-3H3,(H,28,33)(H,30,31)
• InChI Key： JNENZZPPYYJJII-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)N(CC(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(N-tert-butyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)acetic acid

Recent Advances in the Study of 2-(N-tert-butyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)acetic acid (CAS: 2172137-73-2)

The compound 2-(N-tert-butyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)acetic acid (CAS: 2172137-73-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a tert-butyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a cyclobutyl ring, has shown promising potential in various applications, particularly in peptide synthesis and drug development.

Recent studies have focused on the synthesis and optimization of this compound, given its role as a key intermediate in the preparation of peptidomimetics and other biologically active molecules. The Fmoc group, in particular, is widely used in solid-phase peptide synthesis (SPPS) for its stability and ease of removal under mild conditions. Researchers have explored the efficiency of incorporating this compound into peptide chains, highlighting its compatibility with standard SPPS protocols and its potential to enhance the yield and purity of target peptides.

In addition to its applications in peptide synthesis, 2-(N-tert-butyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)acetic acid has been investigated for its potential as a building block in the development of novel therapeutics. Its cyclobutyl moiety, for instance, has been shown to confer conformational rigidity, which can be advantageous in the design of protease inhibitors and other small-molecule drugs. Recent preclinical studies have demonstrated that derivatives of this compound exhibit favorable pharmacokinetic properties, including improved metabolic stability and bioavailability.

One of the most notable advancements in this area is the use of this compound in the synthesis of peptide-based vaccines. Researchers have successfully employed it to generate antigenic peptides with enhanced immunogenicity, paving the way for new vaccine candidates against infectious diseases and cancers. The compound's ability to stabilize peptide structures and protect sensitive functional groups during synthesis has been instrumental in these efforts.

Furthermore, computational studies have provided insights into the molecular interactions and binding affinities of derivatives of 2-(N-tert-butyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)acetic acid with various biological targets. Molecular docking and dynamics simulations have revealed that these compounds can selectively bind to specific protein targets, suggesting their potential as lead compounds for drug discovery. These findings have spurred further experimental validation, with several derivatives currently undergoing in vitro and in vivo testing.

Despite these promising developments, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability of synthesis, and optimization of reaction conditions are areas of active research. Recent efforts have focused on developing greener and more efficient synthetic routes, leveraging advances in catalytic chemistry and flow chemistry techniques.

In conclusion, 2-(N-tert-butyl-1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)acetic acid (CAS: 2172137-73-2) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis, drug development, and vaccine design underscore its potential to contribute to advancements in these fields. Ongoing research aims to address existing challenges and further explore the therapeutic potential of this compound and its derivatives.